Cas no 92235-34-2 (tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate
• CAS No: 92235-34-2
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD03426144
• CID: 800532
• PubChem ID: 10750535
• Update Time: 2025-06-11

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (2-oxopyrrolidin-3-yl)carbamate
• (2-oxopyrrolidin-3-(S)-yl)carbamic acid tert-butyl ester
• (S)-BOC-3-AMINO-2-PYRROLIDINONE
• (S)-tert-butyl 2-oxopyrrolidin-3-ylcarbamate
• Carbamic acid,N-[(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate
• FD1232
• (S)-(-)-3-Boc-aminopyrrolidin-2-one
• Carbamic acid, [(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl (S)-(2-oxopyrrolidin-3-yl)carbamate
• (2-oxopyrrolidin-3-(S)-yl)-carbamic acid tert-butyl ester
• [2-oxopyrrolidin-3-(S)-yl]-carbamic acid tert-bu
• [2-oxopyrrolidin-3-(S)-yl]-carbamic acid tert-butyl ester
• 1,1-Dimethylethyl N-[(3S)-2-oxo-3-pyrrolidinyl]carbamate (ACI)
• Carbamic acid, (2-oxo-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, (S)- (ZCI)
• Carbamic acid, [(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-3-(tert-Butoxycarbonylamino)pyrrolidin-2-one
• (S)-tert-Butyl(2-oxopyrrolidin-3-yl)carbamate
• tert-Butyl (S)-N-(2-oxopyrrolidin-3-yl)carbamate
• (S)-Boc-3-amino-2-pyrrolidinone,97%

• MDL： MFCD03426144
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-4-5-10-7(6)12/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13)/t6-/m0/s1
• InChI Key： DVWCHAUBYVZILO-LURJTMIESA-N
• SMILES： N([C@H]1CCNC1=O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 200.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4

Experimental Properties

• PSA: 67.43000
• LogP: 1.11930

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate

Introduction to Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate (CAS No. 92235-34-2)

Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate, a compound with the chemical formula C₉H₁₄N₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and the (3S)-2-oxopyrrolidin-3-yl moiety, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 92235-34-2, it has garnered attention for its role in the development of novel therapeutic agents.

The (3S)-2-oxopyrrolidin-3-yl part of the molecule is particularly noteworthy, as it is derived from pyrrolidine, a heterocyclic compound that is frequently used in medicinal chemistry due to its ability to mimic biological structures and enhance binding affinity. The stereochemistry at the 3-position, specifically the (S) configuration, plays a crucial role in determining the compound's interactions with biological targets. This aspect has been extensively studied in recent years, leading to a deeper understanding of how stereochemistry influences drug efficacy and selectivity.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their potential applications in treating various diseases. Carbamates are known for their versatility in drug design, often serving as intermediates or active ingredients in pharmaceutical formulations. The tert-butyl group in Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate not only enhances the compound's lipophilicity but also provides stability against hydrolysis, making it an attractive candidate for further investigation.

Current research in this area has highlighted the importance of optimizing the structure of carbamate derivatives to improve their pharmacokinetic properties. Studies have shown that modifications at the nitrogen and oxygen atoms can significantly alter the compound's bioavailability and metabolic pathways. The (3S)-2-oxopyrrolidin-3-yl moiety, in particular, has been found to interact with specific enzymes and receptors, suggesting its potential as a lead compound for drug development.

One of the most promising applications of Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate is in the treatment of neurological disorders. The pyrrolidine scaffold is known to have neuroprotective properties, and the (S) configuration has been shown to enhance binding affinity to certain neurotransmitter receptors. Preliminary studies have indicated that this compound may have potential benefits in managing conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter activity.

The synthesis of Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and catalytic hydrogenation, are often employed to achieve the desired stereochemical purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

In conclusion, Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate (CAS No. 92235-34-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the tert-butyl group and the (3S)-2-oxopyrrolidin-3-yl moiety, make it an attractive candidate for further investigation. Ongoing research aims to explore its therapeutic potential and optimize its pharmacological properties for treating various diseases, particularly neurological disorders. As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl N-[(3S)]-2 oxopyrrolidin - - - - - - - - - - - - - - -- carbamate are poised to play a crucial role in the next generation of medicinal chemistry.